Cas no 2411238-76-9 (2-(4-Fluorosulfonyloxyphenoxy)pyridine)

• Product Name: 2-(4-Fluorosulfonyloxyphenoxy)pyridine
• CAS No: 2411238-76-9
• MF: C₁₁H₈FNO₄S
• MW: 269.248925209045
• CID: 5355094
• Update Time: 2025-10-30

2-(4-Fluorosulfonyloxyphenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorosulfonyloxyphenoxy)pyridine
• 4-(pyridin-2-yloxy)phenyl sulfurofluoridate
• Z3919178108

• Inchi： 1S/C11H8FNO4S/c12-18(14,15)17-10-6-4-9(5-7-10)16-11-3-1-2-8-13-11/h1-8H
• InChI Key： CIDWNLFMWIISQQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)OC1C=CC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9

Additional information on 2-(4-Fluorosulfonyloxyphenoxy)pyridine

Introduction to 2-(4-Fluorosulfonyloxyphenoxy)pyridine (CAS No. 2411238-76-9)

2-(4-Fluorosulfonyloxyphenoxy)pyridine, with the CAS number 2411238-76-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a fluorosulfonyloxy substituent. These features endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(4-Fluorosulfonyloxyphenoxy)pyridine consists of a pyridine ring attached to a phenoxy group, which is further substituted with a fluorosulfonyloxy moiety. The presence of the fluorosulfonyloxy group imparts significant reactivity and functional versatility to the molecule. This group can participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition, making it a useful intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly alter the physicochemical properties of molecules, including their lipophilicity, metabolic stability, and binding affinity to biological targets. The fluorosulfonyloxy group in 2-(4-Fluorosulfonyloxyphenoxy)pyridine is particularly noteworthy for its ability to enhance these properties, making the compound an attractive candidate for drug design.

One of the key areas where 2-(4-Fluorosulfonyloxyphenoxy)pyridine has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, recent studies have explored its potential as an inhibitor of kinases, which are important targets in cancer therapy. Kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By selectively inhibiting these enzymes, compounds like 2-(4-Fluorosulfonyloxyphenoxy)pyridine can potentially disrupt disease progression and offer therapeutic benefits.

Beyond its potential as an enzyme inhibitor, 2-(4-Fluorosulfonyloxyphenoxy)pyridine has also been investigated for its anti-inflammatory properties. Inflammatory diseases are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. The ability of this compound to modulate inflammatory responses makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(4-Fluorosulfonyloxyphenoxy)pyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active for extended periods in the body. These properties are crucial for ensuring that the compound reaches its intended target and exerts its therapeutic effects.

In addition to its potential therapeutic applications, 2-(4-Fluorosulfonyloxyphenoxy)pyridine has also been explored as a tool for chemical biology research. Its unique chemical structure makes it an excellent probe for studying protein-protein interactions and other biological processes. By labeling this compound with fluorescent or radioactive tags, researchers can gain insights into the molecular mechanisms underlying various biological phenomena.

The synthesis of 2-(4-Fluorosulfonyloxyphenoxy)pyridine involves several well-established synthetic routes. One common approach involves the reaction of 4-fluorophenol with pyridine followed by the introduction of the fluorosulfonyloxy group through a sulfonylation reaction. This multi-step process allows for precise control over the final product's purity and yield, making it suitable for both research and industrial applications.

In conclusion, 2-(4-Fluorosulfonyloxyphenoxy)pyridine (CAS No. 2411238-76-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its use in therapeutic settings.